Cas no 2414245-22-8 (3-(Tert-Butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole)

• Product Name: 3-(Tert-Butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• CAS No: 2414245-22-8
• MF: C₂₁H₂₇O₃P
• MW: 358.41104722023
• CID: 4771438
• PubChem ID: 138319763
• Update Time: 2025-07-09

3-(Tert-Butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• MFCD32641173
• (R)-3-(tert-Butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• 3-(tert-Butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole, 97%
• D81218
• (S)-3-(tert-Butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole, 97% (>99% ee)
• CS-0092232
• 3-tert-butyl-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydro-1,3-benzoxaphosphole
• 3-tert-butyl-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2H-1,3-benzoxaphosphole
• 3-(tert-butyl)-4-(2,6- dimethoxy-3,5- dimethylphenyl)-2,3- dihydrobenzo[d][1,3]oxaph osphole
• 2414245-22-8
• MFCD32641162
• BUD21988
• 3-(Tert-Butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole

• Inchi： 1S/C21H27O3P/c1-13-11-14(2)19(23-7)17(18(13)22-6)15-9-8-10-16-20(15)25(12-24-16)21(3,4)5/h8-11H,12H2,1-7H3
• InChI Key： HEETVIXTAXQITH-UHFFFAOYSA-N
• SMILES： P1(COC2C=CC=C(C3C(=C(C)C=C(C)C=3OC)OC)C1=2)C(C)(C)C

Computed Properties

• Exact Mass: 358.16978172g/mol
• Monoisotopic Mass: 358.16978172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 27.7

Additional information on 3-(Tert-Butyl)-4-(2,6-dimethoxy-3,5-dimethylphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole

3-(Tert-Butyl)-4-(2,6-Dimethoxy-3,5-Dimethylphenyl)-2,3-Dihydrobenzo[d][1,3]Oxaphosphole

The compound 3-(Tert-Butyl)-4-(2,6-Dimethoxy-3,5-Dimethylphenyl)-2,3-Dihydrobenzo[d][1,3]Oxaphosphole (CAS No: 2414245-22-8) is a complex organic molecule with a unique structure that combines multiple functional groups and aromatic systems. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a benzo[d][1,3]oxaphosphole ring system, which is fused with a phenyl group substituted with tert-butyl and dimethoxy groups. The presence of these substituents imparts unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such structural features in modulating the compound's reactivity and bioavailability.

One of the key areas of research involving this compound is its potential use in drug development. The oxaphosphole ring system has been shown to exhibit interesting pharmacological properties, including anti-inflammatory and antioxidant activities. Researchers have explored the ability of this compound to interact with various biological targets, such as enzymes and receptors, which could make it a promising candidate for therapeutic applications.

In addition to its biological applications, this compound has also been studied for its role in materials science. The combination of aromaticity and heteroatom-containing rings in its structure makes it a potential candidate for use in advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the precise control of the compound's structure, thereby enhancing its performance in these applications.

The synthesis of 3-(Tert-Butyl)-4-(2,6-Dimethoxy-3,5-Dimethylphenyl)-2,3-Dihydrobenzo[d][1,3]Oxaphosphole involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. These steps are critical for assembling the complex ring system and ensuring the proper placement of substituents. Researchers have optimized these reaction conditions to improve yield and purity while maintaining the integrity of the molecule's structure.

Recent studies have also focused on understanding the stability and degradation pathways of this compound under various environmental conditions. This information is crucial for assessing its safety and environmental impact when used in industrial or medical applications. Findings from these studies suggest that the compound exhibits moderate stability under physiological conditions but may undergo specific degradation pathways when exposed to certain stimuli.

Moreover, computational chemistry techniques have been employed to predict the electronic properties and reactivity of this compound at the molecular level. These simulations provide valuable insights into how the substituents influence the overall electronic distribution within the molecule and how they affect its interaction with other molecules.

In conclusion, 3-(Tert-Butyl)-4-(2,6-Dimethoxy-3,5-Dimethylphenyl)-2,3-Dihydrobenzo[d][1,3]Oxaphosphole (CAS No: 2414245-22-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features make it an interesting subject for both fundamental research and applied development efforts.